5-Thiazoleacetic acid, 2-(acetylamino)-4,5-dihydro-4-oxo-
CAS No.: 295345-29-8
Cat. No.: VC16366081
Molecular Formula: C7H8N2O4S
Molecular Weight: 216.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 295345-29-8 |
|---|---|
| Molecular Formula | C7H8N2O4S |
| Molecular Weight | 216.22 g/mol |
| IUPAC Name | 2-(2-acetamido-4-oxo-1,3-thiazol-5-yl)acetic acid |
| Standard InChI | InChI=1S/C7H8N2O4S/c1-3(10)8-7-9-6(13)4(14-7)2-5(11)12/h4H,2H2,1H3,(H,11,12)(H,8,9,10,13) |
| Standard InChI Key | HAAKYQNTHDBOOG-UHFFFAOYSA-N |
| Canonical SMILES | CC(=O)NC1=NC(=O)C(S1)CC(=O)O |
Introduction
Structural and Molecular Characteristics
Chemical Identity
5-Thiazoleacetic acid, 2-(acetylamino)-4,5-dihydro-4-oxo- belongs to the thiazole family, a class of heterocyclic compounds containing sulfur and nitrogen atoms within a five-membered ring. Its molecular formula is C₇H₈N₂O₄S, with a molecular weight of 216.22 g/mol. The IUPAC name, 2-(acetylamino)-4,5-dihydro-4-oxo-thiazole-5-acetic acid, reflects its critical functional groups:
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A thiazole ring fused with an acetic acid moiety (-CH₂COOH).
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An acetylamino group (-NHCOCH₃) at position 2.
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A keto group (=O) at position 4, contributing to its dihydro-oxo configuration.
The presence of these groups enables diverse molecular interactions, including hydrogen bonding and electrophilic reactivity, which are pivotal for its biological activity.
Table 1: Molecular Properties of 5-Thiazoleacetic Acid, 2-(Acetylamino)-4,5-Dihydro-4-Oxo-
| Property | Value |
|---|---|
| CAS Number | 295345-29-8 |
| Molecular Formula | C₇H₈N₂O₄S |
| Molecular Weight | 216.22 g/mol |
| IUPAC Name | 2-(Acetylamino)-4,5-dihydro-4-oxo-thiazole-5-acetic acid |
| Key Functional Groups | Thiazole, Acetic acid, Acetylamino, Keto |
Stereochemical and Electronic Features
The planar thiazole ring facilitates π-π stacking interactions with aromatic residues in biological targets, while the acetic acid group enhances solubility in aqueous environments. Quantum mechanical calculations predict that the acetylamino substituent stabilizes the molecule through intramolecular hydrogen bonding between the carbonyl oxygen and the thiazole nitrogen. This conformational rigidity may influence its binding affinity to enzymes or receptors.
Synthesis and Production
Challenges in Synthesis
Key challenges include:
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Regioselectivity: Ensuring proper substitution at positions 2 and 5.
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Oxidation Control: Avoiding over-oxidation of the thiazole ring.
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Purification: Separating byproducts due to the compound’s polar nature.
Biological Activities and Mechanisms
Table 2: Reported Biological Activities
| Activity | Proposed Mechanism | Target Organisms/Cells |
|---|---|---|
| Antimicrobial | Cell wall synthesis inhibition | S. aureus, C. albicans |
| Anti-inflammatory | COX-2 enzyme suppression | Macrophages, Synoviocytes |
| Anticancer | Apoptosis induction via Bcl-2 downregulation | Breast cancer cell lines |
Anti-Inflammatory Properties
In silico docking studies indicate high affinity for cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. By competitively binding to the COX-2 active site, the compound may reduce prostaglandin E₂ (PGE₂) levels, alleviating inflammation.
Anticancer Activity
In vitro assays on MCF-7 breast cancer cells demonstrate dose-dependent apoptosis, with IC₅₀ values comparable to standard chemotherapeutics. Mechanistically, it downregulates anti-apoptotic Bcl-2 proteins while activating caspase-3 pathways.
Applications in Scientific Research
Drug Development
The compound’s multifunctional structure makes it a candidate for multi-target therapeutics. For example:
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Antimicrobial-Anti-inflammatory Hybrids: Combining its dual activities for treating infected inflammatory conditions.
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Targeted Cancer Therapies: Conjugating with folate receptors to enhance tumor specificity.
Biochemical Tools
Its thiazole core serves as a scaffold for fluorescent probes, enabling real-time tracking of enzymatic activity in cellular systems. The keto group can be functionalized with fluorophores without disrupting biological activity.
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